Cas no 105409-93-6 (3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-)
105409-93-6 structure
Product Name:3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-
CAS No:105409-93-6
MF:C19H12N2O2
MW:300.310784339905
CID:1153289
Update Time:2024-07-27
3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-
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- Inchi: 1S/C19H12N2O2/c20-13-16-7-4-12-21-19(16)23-17-10-8-15(9-11-17)18(22)14-5-2-1-3-6-14/h1-12H
- InChI Key: QAMFDBJLVGELAG-UHFFFAOYSA-N
- SMILES: C1(OC2=CC=C(C(=O)C3=CC=CC=C3)C=C2)=NC=CC=C1C#N
Computed Properties
- Exact Mass: 300.08996
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 477.7±40.0 °C(Predicted)
- PSA: 62.98
- pka: -1.06±0.22(Predicted)
3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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